Cas no 16413-86-8 (Acetaldehyde-1-d,2,2,2-trifluoro- (9CI))

• Product Name: Acetaldehyde-1-d,2,2,2-trifluoro- (9CI)
• CAS No: 16413-86-8
• MF: C₂HF₃O
• MW: 99.0301129817963
• CID: 232302
• PubChem ID: 167535
• Update Time: 2025-04-19

Acetaldehyde-1-d,2,2,2-trifluoro- (9CI) Chemical and Physical Properties

Names and Identifiers

• Acetaldehyde-1-d,2,2,2-trifluoro- (9CI)
• JVTSHOJDBRTPHD-MICDWDOJSA-N
• DTXSID80936914
• 16413-86-8
• Acetaldehyde-1-d, 2,2,2-trifluoro-
• Trifluoro(~2~H)acetaldehyde

• Inchi： 1S/C2HF3O/c3-2(4,5)1-6/h1H/i1D
• InChI Key： JVTSHOJDBRTPHD-MICDWDOJSA-N
• SMILES： FC(C([2H])=O)(F)F

Computed Properties

• Exact Mass: 100.01047
• Monoisotopic Mass: 99.004
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 54.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.315
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.251
• PSA: 17.07